Cas no 2136928-67-9 ((3R)-3-(4-chloro-3-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3R)-3-(4-chloro-3-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2136928-67-9
• MF: C₂₅H₂₂ClNO₅
• MW: 451.898886203766
• CID: 6224336
• PubChem ID: 165500983
• Update Time: 2025-10-30

(3R)-3-(4-chloro-3-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(4-chloro-3-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1163097
• 2136928-67-9
• (3R)-3-(4-chloro-3-methoxyphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C25H22ClNO5/c1-31-23-12-15(10-11-21(23)26)22(13-24(28)29)27-25(30)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,20,22H,13-14H2,1H3,(H,27,30)(H,28,29)/t22-/m1/s1
• InChI Key： XJOFPDAYNRIBEZ-JOCHJYFZSA-N
• SMILES： ClC1C=CC(=CC=1OC)[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.1186505g/mol
• Monoisotopic Mass: 451.1186505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.9Ų

Additional information on (3R)-3-(4-chloro-3-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3R)-3-(4-chloro-3-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2136928-67-9)

(3R-3-(4-chloro-3-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

This compound, identified by the CAS number 2136928-67-9, represents a significant advancement in the field of pharmaceutical chemistry and drug development. Its unique structural features, characterized by a chiral center and a complex aromatic system, make it a promising candidate for various therapeutic applications. The presence of a 4-chloro-3-methoxyphenyl moiety and a 9H-fluoren-9-ylmethoxycarbonyl group introduces specific interactions that can be exploited for targeted biological activity.

The compound's structure is designed to interact with biological targets in a highly specific manner, which is crucial for the development of effective pharmaceuticals. The chiral center at the 3R position ensures enantioselectivity, a key factor in drug design to enhance efficacy while minimizing side effects. This feature is particularly relevant in the context of modern drug development, where precision and selectivity are paramount.

In recent years, there has been growing interest in the use of fluorene-based moieties in drug design due to their favorable pharmacokinetic properties and ability to enhance molecular stability. The incorporation of the 9H-fluoren-9-ylmethoxycarbonyl group in this compound leverages these advantages, potentially improving its bioavailability and shelf life. This is an important consideration in the development of new drugs, as it can significantly impact their clinical utility.

The 4-chloro-3-methoxyphenyl substituent adds another layer of complexity to the compound's structure, enabling interactions with various biological receptors and enzymes. This feature makes it a versatile scaffold for further derivatization and optimization. Researchers have been exploring such structures to develop novel therapeutics for a range of diseases, including neurological disorders, cancer, and inflammatory conditions.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and chiral resolution methods, are employed to construct the complex framework efficiently. These methods are critical in ensuring that the final product meets the stringent requirements of pharmaceutical-grade materials.

The pharmacological potential of this compound has been investigated through both computational modeling and experimental studies. Computational approaches have been used to predict its binding affinity to various biological targets, while experimental studies have focused on assessing its biological activity in vitro and in vivo. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

In particular, research has highlighted its potential as an inhibitor of enzymes involved in cancer progression. The unique combination of structural features allows it to disrupt key signaling pathways that are aberrantly activated in tumor cells. This has led to its exploration as a component in combination therapies aimed at enhancing treatment efficacy.

The compound's ability to modulate inflammatory responses has also been a focus of investigation. Chronic inflammation is implicated in the pathogenesis of numerous diseases, including cardiovascular disorders and autoimmune conditions. By targeting specific inflammatory pathways, this compound may offer therapeutic benefits beyond its primary intended use.

Efforts are ongoing to optimize the pharmacokinetic properties of this compound through structural modifications. Researchers are exploring derivatives that exhibit improved solubility, bioavailability, and metabolic stability. These efforts are essential for translating preclinical findings into clinical success, ensuring that patients can benefit from these novel therapeutics.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing the need for rigorous safety and efficacy testing. This compound is subject to stringent regulatory scrutiny to ensure its safety profile is well-characterized before it can be considered for clinical use. Comprehensive toxicological studies are being conducted to assess potential risks associated with its use.

The development of this compound also underscores the importance of interdisciplinary collaboration in pharmaceutical research. Chemists, biologists, pharmacologists, and clinicians must work together to translate basic scientific discoveries into tangible therapeutic solutions. This collaborative approach is essential for advancing drug development efforts and addressing unmet medical needs.

In conclusion, (3R-3-(4-chloro-3-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2136928-67-9) represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications. Its unique structural features make it a versatile scaffold for further drug development, offering potential benefits across multiple disease areas. As research continues to uncover its full pharmacological potential, this compound holds promise for improving patient outcomes through innovative therapeutic strategies.